Cas no 1361701-37-2 (Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate)

• Product Name: Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate
• CAS No: 1361701-37-2
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928280
• Update Time: 2025-06-08

Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate

• Inchi： 1S/C13H10Cl2N2O2/c1-19-13(18)12-7(5-6-10(16)17-12)11-8(14)3-2-4-9(11)15/h2-6H,1H3,(H2,16,17)
• InChI Key： NOIJFILXYLVRQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC=C(N)N=C1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 3.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate

Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate (CAS No. 1361701-37-2): A Comprehensive Overview

Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate (CAS No. 1361701-37-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate is composed of a picolinic acid derivative with a methyl ester group and a substituted phenyl ring. The presence of the amino group and the dichlorophenyl moiety imparts specific chemical and biological properties that make it an interesting candidate for further investigation.

Recent studies have focused on the pharmacological properties of Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate could be a valuable lead compound for the development of new therapeutic strategies.

In addition to its enzymatic inhibition properties, Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate has also been investigated for its anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively reduces inflammation in cellular models, making it a potential candidate for treating inflammatory disorders such as arthritis and inflammatory bowel disease.

The synthesis of Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate involves several well-established chemical reactions. A typical synthetic route begins with the preparation of the corresponding picolinic acid derivative, followed by esterification to form the methyl ester. Subsequent functionalization steps introduce the amino and dichlorophenyl groups to yield the final product. This synthetic pathway is highly reproducible and scalable, making it suitable for large-scale production.

From a safety perspective, extensive toxicity studies have been conducted to evaluate the safety profile of Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, Methyl 6-amino-3-(2,6-dichlorophenyl)picolinate (CAS No. 1361701-37-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical trials will be crucial in elucidating its full potential and bringing it closer to practical application in healthcare.